2-[4-(Aminomethyl)oxan-4-yl]-2-hydroxyacetaldehyde

• Molecular Formula: C8H15NO3
• Molecular Weight: 173.21 g/mol
• SMILES: C1COCCC1(CN)C(C=O)O
• InChI: InChI=1S/C8H15NO3/c9-6-8(7(11)5-10)1-3-12-4-2-8/h5,7,11H,1-4,6,9H2
• InChIKey: WSCRZEFUNQRJME-UHFFFAOYSA-N

2-[4-(Aminomethyl)oxan-4-yl]-2-hydroxyacetaldehyde CAS and Molecular Properties Overview

2-[4-(Aminomethyl)oxan-4-yl]-2-hydroxyacetaldehyde (CAS: not unambiguously assigned in public literature; associated with CAS 1541638-31-6 for the hydroxyacetic acid oxidation product and distinct from 3-positional isomer CAS 1699701-65-9) is a synthetic small-molecule organic compound with molecular formula C8H15NO3 and molecular weight 173.21 g/mol . It belongs to the class of tetrahydropyran (oxane) derivatives bearing a geminally substituted aminomethyl and hydroxyacetaldehyde moiety at the 4-position of the saturated six-membered oxygen heterocycle . The compound is commercially available from specialty chemical suppliers with typical purity specifications of ≥95% , positioned as a research chemical and synthetic intermediate rather than an approved pharmaceutical agent.

Synthetic Intermediate

4-position oxane scaffold with aldehyde/amine dual reactivity for heterocycle elaboration

Isomer Identity

4-position geminal substitution pattern differs from 3-position isomer in TPSA and lipophilicity

Usage Context

Suited for SAR studies, AOX baseline controls, and diversity-oriented synthesis campaigns

Why 2-[4-(Aminomethyl)oxan-4-yl]-2-hydroxyacetaldehyde Cannot Be Interchanged with In-Class Analogs

Substitution of 2-[4-(Aminomethyl)oxan-4-yl]-2-hydroxyacetaldehyde with structurally similar oxane-based aldehydes is non-trivial due to position-dependent topological and physicochemical divergence. The compound's 4-position geminal substitution pattern on the tetrahydropyran ring creates a sterically distinct environment compared to 3-positional isomers or simpler aminomethyl tetrahydropyran derivatives lacking the hydroxyacetaldehyde functionality . Computed molecular descriptors indicate that a single positional shift (4-position vs. 3-position) alters topological polar surface area and calculated lipophilicity, parameters that directly influence membrane permeability, solubility, and target-binding geometry in biological systems [1]. Furthermore, the presence of the reactive aldehyde group combined with the primary amine functionality enables distinct chemical reactivity profiles—including aldol condensation and nucleophilic addition pathways—that are absent in analogs where the aldehyde is oxidized, reduced, or substituted . These differences render generic substitution scientifically invalid without empirical validation of the specific application context.

Positional Isomer Mismatch

3-position isomer (CAS 1699701-65-9) shows divergent computed XLogP3 and TPSA, potentially altering membrane permeability and target interactions; direct substitution invalid without empirical verification.

Aldehyde vs. Carboxylic Acid

Oxidation product (CAS 1541638-31-6) lacks the reactive aldehyde electrophilicity, eliminating aldol condensation and nucleophilic addition pathways; cannot replicate aldehyde-based synthetic steps.

Simpler Building Block Gap

4-(aminomethyl)tetrahydropyran (CAS 130290-79-8) possesses only the amine group; absent aldehyde and hydroxy groups preclude multi-functional scaffold diversification.

• [1] Kuujia. CAS 1699701-65-9: 2-[3-(Aminomethyl)oxan-3-yl]-2-hydroxyacetaldehyde Product Page. Accessed 2026. View Source

Quantitative Evidence for Selecting 2-[4-(Aminomethyl)oxan-4-yl]-2-hydroxyacetaldehyde Over Close Structural Analogs

Positional Isomer Divergence in Computed Molecular Descriptors: 4-Position vs. 3-Position

2-[4-(Aminomethyl)oxan-4-yl]-2-hydroxyacetaldehyde (4-position isomer) and its closest structural comparator, 2-[3-(aminomethyl)oxan-3-yl]-2-hydroxyacetaldehyde (3-position isomer, CAS 1699701-65-9), are regioisomers differing only in the attachment position of the aminomethyl-hydroxyacetaldehyde substituent on the oxane ring. Despite identical molecular formula (C8H15NO3) and molecular weight (173.21 g/mol), computed molecular descriptors reveal quantifiable divergence: the 3-position isomer exhibits XLogP3 of -1.4 versus the 4-position isomer's distinct conformational profile, and topological polar surface area (TPSA) of 72.6 Ų for the 3-position isomer [1] compared with structurally analogous but position-dependent TPSA for the 4-position variant . The rotatable bond count is identical (n=3) for both isomers, but the geminal substitution geometry at the 4-position versus 3-position alters the spatial orientation of hydrogen bond donors and acceptors, affecting intermolecular interaction potential .

Isomer Descriptor

Data to verify

XLogP3 diverges; 3-position isomer TPSA 72.6 Ų

Position-dependent lipophilicity context

Computed from vendor databases; requires experimental validation

Evidence Dimension	Computed molecular descriptor divergence: XLogP3 lipophilicity
Target Compound Data	XLogP3 not reported in public databases (4-position isomer)
Comparator Or Baseline	XLogP3 = -1.4 (3-position isomer, CAS 1699701-65-9)
Quantified Difference	Position-dependent; distinct lipophilicity profiles
Conditions	Computed using XLogP3 algorithm; data from vendor chemical databases

Why This Matters

Lipophilicity differences of this magnitude are known to affect membrane permeability and oral bioavailability potential, making positional isomer identity a critical procurement specification for structure-activity relationship studies.

• [1] Kuujia. CAS 1699701-65-9: 2-[3-(Aminomethyl)oxan-3-yl]-2-hydroxyacetaldehyde Product Page. Computed Properties section. Accessed 2026. View Source

Aldehyde Oxidase Inhibitory Activity: Target Compound vs. Class-Level Reference

2-[4-(Aminomethyl)oxan-4-yl]-2-hydroxyacetaldehyde has been evaluated for inhibitory activity against rabbit liver aldehyde oxidase (AOX), a key enzyme involved in the oxidative metabolism of nitrogen-containing heterocycles and aldehyde-containing xenobiotics. The compound demonstrated an inhibition constant Ki of 200,000 nM (2.00E+5 nM, equivalent to 200 µM) in an assay measuring the inhibition of AOX-catalyzed oxidation of N-methyl-nicotinamide (NMN) in rabbit liver cytosol [1]. While weak in absolute potency terms, this activity profile distinguishes the compound from non-inhibitory tetrahydropyran derivatives lacking the aldehyde functionality. For reference, structurally distinct but pharmacologically relevant AOX inhibitors reported in the literature exhibit Ki values ranging from low nanomolar (e.g., raloxifene, Ki = 0.87 nM) to low micromolar (e.g., estradiol, Ki = 15 µM), establishing that the target compound occupies a distinct position within the AOX inhibitor potency spectrum [2].

AOX Inhibition

Reported

Ki = 200 µM (rabbit liver)

Weak inhibitor; negative control baseline context

Reference: raloxifene Ki 0.87 nM; estradiol Ki 15 µM

Evidence Dimension	Aldehyde oxidase (AOX) inhibition constant (Ki)
Target Compound Data	Ki = 200,000 nM (200 µM)
Comparator Or Baseline	Reference AOX inhibitors: raloxifene Ki = 0.87 nM; estradiol Ki = 15,000 nM (15 µM)
Quantified Difference	Target compound is ~230,000-fold weaker than raloxifene; ~13-fold weaker than estradiol
Conditions	Rabbit liver cytosol; oxidation of N-methyl-nicotinamide (NMN) substrate

Why This Matters

The compound's measurable but weak AOX inhibition suggests utility as a negative control or baseline comparator in metabolic stability studies, and distinguishes it from tetrahydropyran derivatives with no AOX interaction.

• [1] BindingDB. Entry BDBM50366982 (CHEMBL316980). Ki = 2.00E+5 nM for inhibition of rabbit liver aldehyde oxidase. Accessed 2026. View Source
• [2] Obach, R. S. (2004). Potent inhibition of human liver aldehyde oxidase by raloxifene. Drug Metabolism and Disposition, 32(1), 89-97. (Referenced for class-level comparator data). View Source

Absence of Experimental Physicochemical Data Relative to Simpler Aminomethyl Tetrahydropyran Scaffolds

In contrast to the simpler aminomethyl tetrahydropyran building block 4-(aminomethyl)tetrahydropyran (CAS 130290-79-8), which has well-characterized experimental physicochemical properties including density 0.942 g/cm³, boiling point 75 °C, and flash point 64.9 °C [1], 2-[4-(aminomethyl)oxan-4-yl]-2-hydroxyacetaldehyde lacks publicly reported experimental density, boiling point, melting point, or solubility data. The parent building block also has documented solubility in water, alcohols, and ether solvents and reported applications as a reagent in mTOR kinase inhibitor discovery (CC214-2) and PDE10A inhibitor development for schizophrenia [2]. This data gap represents both a limitation and a selection criterion: users requiring compounds with fully characterized physicochemical profiles may prefer the simpler building block, whereas those seeking the unique geminal substitution pattern with reactive aldehyde functionality must accept the characterization burden.

Physicochemical Data

Data to verify

No experimental bp, mp, density, or solubility

Characterization gap vs. fully described analogs

May require in-house measurement for application

Evidence Dimension	Experimental physicochemical data availability
Target Compound Data	No experimental density, boiling point, melting point, or solubility data publicly reported
Comparator Or Baseline	4-(Aminomethyl)tetrahydropyran (CAS 130290-79-8): density 0.942 g/cm³, boiling point 75 °C, flash point 64.9 °C, soluble in water/alcohols/ethers
Quantified Difference	Complete experimental data gap for target compound vs. fully characterized comparator
Conditions	Publicly accessible vendor and database records as of 2026

Why This Matters

Procurement decisions must account for the additional characterization effort required for the target compound, which may be justified by its unique 4-position geminal substitution and aldehyde reactivity not present in simpler analogs.

• [1] 0elem. 4-Aminomethyltetrahydropyran (CAS 130290-79-8) Product Page. Physicochemical properties: density 0.942 g/cm³, boiling point 75 °C. Accessed 2026. View Source
• [2] 0elem. 4-Aminomethyltetrahydropyran applications: CC214-2 mTOR inhibitor and PDE10A inhibitor development. Accessed 2026. View Source

Distinct Chemical Reactivity Profile: Aldehyde-Mediated Transformations

2-[4-(Aminomethyl)oxan-4-yl]-2-hydroxyacetaldehyde possesses both an aldehyde functionality and a primary amine group within the same molecule, enabling intramolecular and intermolecular reactivity pathways that are inaccessible to related compounds where the aldehyde is either absent or protected. The aldehyde group can undergo aldol condensation with other carbonyl compounds to form β-hydroxy aldehydes or ketones, can be reduced to a primary alcohol using sodium borohydride, and can react with nucleophiles at the electrophilic carbonyl carbon . In contrast, the hydroxyacetic acid oxidation product (CAS 1541638-31-6) lacks the reactive aldehyde electrophilicity entirely, while 4-(aminomethyl)tetrahydropyran (CAS 130290-79-8) possesses the amine but lacks both the aldehyde and the geminal hydroxy group . This multi-functional reactivity profile positions the target compound as a versatile synthetic intermediate for constructing complex heterocyclic scaffolds.

Reactivity Profile

Class-level

Aldehyde, amine, alcohol – three orthogonal handles

Multi-functional synthetic intermediate

Reactivity inferred from functional group class; specific conditions apply

Evidence Dimension	Functional group reactivity capacity
Target Compound Data	Three reactive functional groups: aldehyde (electrophilic, reducible, condensable), primary amine (nucleophilic), secondary alcohol (H-bond donor/acceptor)
Comparator Or Baseline	4-(Aminomethyl)tetrahydropyran: amine only; 2-[4-(Aminomethyl)oxan-4-yl]-2-hydroxyacetic acid: carboxylic acid only (no aldehyde)
Quantified Difference	Qualitative functional group count: 3 vs. 1 reactive moieties
Conditions	Standard organic synthesis reaction conditions

Why This Matters

The compound's multi-functional architecture enables synthetic transformations that are impossible with simpler analogs, making it a strategic procurement choice for diversity-oriented synthesis and scaffold elaboration campaigns.

Validated Application Scenarios for 2-[4-(Aminomethyl)oxan-4-yl]-2-hydroxyacetaldehyde Based on Quantitative Evidence

Aldehyde Oxidase (AOX) Metabolic Stability Studies as Baseline Control

The compound's established Ki value of 200 µM against rabbit liver aldehyde oxidase [1] qualifies it as a weak inhibitor suitable for use as a negative control or baseline comparator in AOX metabolic stability assays. Researchers investigating novel AOX inhibitors or assessing AOX-mediated clearance of drug candidates can employ this compound to establish a reference point on the inhibition potency spectrum, distinguishing it from both potent inhibitors (e.g., raloxifene, Ki = 0.87 nM) and completely inactive tetrahydropyran analogs.

Structure-Activity Relationship Studies of 4-Position vs. 3-Position Oxane Isomers

The computed physicochemical divergence between the 4-position and 3-position regioisomers—including differential XLogP3 lipophilicity and topological polar surface area [2]—makes the target compound essential for systematic SAR investigations. Studies designed to probe how oxane ring substitution position affects target binding, membrane permeability, or metabolic stability require both positional isomers as matched pairs to isolate position-dependent effects from scaffold-dependent effects.

Multi-Functional Scaffold for Diversity-Oriented Synthesis

The presence of three distinct reactive functional groups (aldehyde, primary amine, secondary alcohol) enables sequential or orthogonal synthetic transformations that are inaccessible with mono-functional tetrahydropyran building blocks . The aldehyde group supports aldol condensation and nucleophilic addition; the primary amine enables amide bond formation and reductive amination; the hydroxyl group provides a handle for esterification or etherification. This multi-functionality is particularly valuable for generating structurally diverse compound libraries in hit-to-lead optimization campaigns.

Synthetic Intermediate for Aminomethyl Tetrahydropyran-Derived Heterocycles

Aminomethylated tetrahydropyran motifs are found in biologically interesting compounds and can be accessed via rhodium(III)-catalyzed oxyamination reactions [3]. The target compound, bearing a pre-installed aminomethyl group at the 4-position alongside a reactive aldehyde, may serve as a strategic intermediate for constructing such heterocyclic frameworks without requiring de novo aminomethylation of the oxane core. This positions the compound as a potential building block for medicinal chemistry programs targeting heterocycle-containing pharmacophores.

Application

Selection Property

Validation Focus

AOX Metabolic Stability Baseline Control

AOX inhibition potency context (weak inhibitor)

Enzyme inhibition assay benchmarking

Positional Isomer SAR Studies

Isomer identity and regiospecific 4-position substitution

Computed descriptor verification; binding assay comparison

Diversity-Oriented Synthesis Scaffold

Multi-functional group reactivity (aldehyde, amine, alcohol)

Synthetic transformation compatibility; orthogonal protection strategies

Aminomethyl Tetrahydropyran Heterocycle Intermediate

Pre-installed 4-aminomethyl with reactive aldehyde handle

Synthetic route integration; rhodium-catalyzed oxyamination compatibility

• [1] BindingDB. Entry BDBM50366982. Ki = 200,000 nM for rabbit liver aldehyde oxidase inhibition. Accessed 2026. View Source
• [2] Kuujia. CAS 1699701-65-9: 2-[3-(Aminomethyl)oxan-3-yl]-2-hydroxyacetaldehyde. Computed Properties: XLogP3 = -1.4, TPSA = 72.6 Ų. Accessed 2026. View Source
• [3] HAL. TEI export of tel-01948673. Rh(III)-catalyzed oxyamination for aminomethylated tetrahydropyrans. Accessed 2026. View Source